Cas no 2229610-95-9 (1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol)

1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol is a furan-based diol compound featuring a 4-methylphenyl substituent on the furan ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The presence of vicinal diol functionality allows for selective derivatization, enabling applications in pharmaceuticals, agrochemicals, and material science. Its aromatic furan core contributes to stability, while the methylphenyl group enhances solubility in organic solvents, facilitating further modifications. The compound’s well-defined stereochemistry and functional group compatibility make it suitable for asymmetric synthesis and catalytic transformations. It is commonly utilized in research settings for developing bioactive molecules and complex molecular architectures.
1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol structure
2229610-95-9 structure
Product Name:1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol
CAS No:2229610-95-9
MF:C13H14O3
MW:218.248464107513
CID:6304460
PubChem ID:165705575
Update Time:2025-05-19

1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol
    • 1-[5-(4-methylphenyl)furan-2-yl]ethane-1,2-diol
    • 2229610-95-9
    • EN300-1751623
    • Inchi: 1S/C13H14O3/c1-9-2-4-10(5-3-9)12-6-7-13(16-12)11(15)8-14/h2-7,11,14-15H,8H2,1H3
    • InChI Key: NXOWMTHEMLJSGE-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(CO)O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 218.094294304g/mol
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.6Ų

1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol Pricemore >>

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Additional information on 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol

Comprehensive Analysis of 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol (CAS No. 2229610-95-9): Properties, Applications, and Research Insights

The compound 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol (CAS No. 2229610-95-9) is a furan-based derivative with a unique molecular structure, combining a 4-methylphenyl group and a diol functional group. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. Its furan-2-yl backbone is particularly notable for its potential in designing bioactive molecules, as furan derivatives are often explored for their therapeutic applications.

In recent years, the demand for specialty chemicals like 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol has surged due to their role in drug discovery and organic synthesis. Researchers are investigating its utility as a building block for novel compounds, especially in the development of small-molecule inhibitors and biodegradable polymers. The presence of the diol group enhances its solubility and reactivity, which is critical for applications in green chemistry and sustainable manufacturing.

The synthesis of CAS No. 2229610-95-9 typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a key factor for its use in high-value applications. Given the growing emphasis on precision medicine, this compound’s potential as a pharmacophore is under scrutiny, with studies focusing on its structure-activity relationship (SAR).

From an industrial perspective, 1-5-(4-methylphenyl)furan-2-ylethane-1,2-diol aligns with trends in custom synthesis and fine chemicals. Its compatibility with catalytic systems and biocompatible materials makes it a candidate for innovations in drug delivery systems. Additionally, its low toxicity profile and environmental stability are advantageous for regulatory compliance in global markets.

As the scientific community explores bio-based alternatives to traditional chemicals, compounds like CAS No. 2229610-95-9 gain traction. Its integration into AI-driven drug design platforms highlights its relevance in modern research. Future directions may include optimizing its synthetic pathways for scalability and investigating its role in functional materials, such as smart coatings or electronic components.

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